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Compound of Interest
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Compound Name:
carboxylate
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An In-Depth Technical Guide to Methyl 3,5-difluoropyridine-2-carboxylate

Prepared by: Gemini, Senior Application Scientist

Introduction: A Key Building Block in Modern
Chemistry

Methyl 3,5-difluoropyridine-2-carboxylate is a fluorinated heterocyclic compound of
significant interest to researchers in medicinal chemistry and materials science. Its structure,
which combines a pyridine core, two fluorine atoms, and a methyl ester functional group, offers
a unique combination of reactivity and physicochemical properties. The strategic placement of
fluorine atoms is a cornerstone of modern drug design, often used to enhance metabolic
stability, modulate basicity (pKa), and improve target binding affinity.[1][2] This guide provides a
comprehensive overview of the properties, synthesis, reactivity, and applications of this
versatile chemical intermediate.

Chemical Identity
o |[UPAC Name: Methyl 3,5-difluoropyridine-2-carboxylate

e Synonyms: Methyl 3,5-difluoropicolinate, 3,5-Difluoropyridine-2-carboxylic acid methyl
ester[3]
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e CAS Number: 955885-64-0[4]

e Molecular Formula: C7HsF2NO2[5]

e Molecular Weight: 173.12 g/mol [5]

Part 1: Physicochemical Properties

Precise experimental data for Methyl 3,5-difluoropyridine-2-carboxylate is not widely

published. The following table summarizes available predicted data and key properties of the

closely related parent acid, which provide valuable context for handling and reaction planning.

Property Value Source /| Comment
Molecular Weight 173.12 g/mol [5]
Typically an off-white solid or
Appearance Not available oil, based on similar
compounds.
Boiling Point 211.4+40.0 °C (Predicted)[6]
Density 1.342 + 0.06 g/cm?3 (Predicted)[6]
The parent acid melts at 203-
Melting Point Not available 208 °C, suggesting the ester is
likely a lower-melting solid.
(Predicted)[6] The fluorine
] ] atoms significantly reduce the
pKa (of conjugate acid) -3.20+£0.10 o o
basicity of the pyridine
nitrogen.
Expected to be soluble in
B ] common organic solvents like
Solubility Not available

dichloromethane, ethyl

acetate, and methanol.

Storage Conditions

Store at room temperature,

sealed in a dry place.

[6]

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://frontierspecialtychemicals.com/product/methyl-35-difluoropyridine-2-carboxylate/
https://aksci.com/sds/3717DG_SDS.pdf
https://aksci.com/sds/3717DG_SDS.pdf
https://www.benchchem.com/product/b1391495?utm_src=pdf-body
https://aksci.com/sds/3717DG_SDS.pdf
https://www.chemicalbook.com/CASEN_955885-64-0.htm
https://www.chemicalbook.com/CASEN_955885-64-0.htm
https://www.chemicalbook.com/CASEN_955885-64-0.htm
https://www.chemicalbook.com/CASEN_955885-64-0.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1391495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Part 2: Synthesis and Purification

The most direct and industrially relevant synthesis of Methyl 3,5-difluoropyridine-2-
carboxylate is the esterification of its parent carboxylic acid. 3,5-Difluoropyridine-2-carboxylic
acid (CAS 745784-04-7) serves as the readily available starting material.[7]

Workflow for Synthesis via Fischer Esterification
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Reaction Setup

3,5-Difluoropyridine-

2-carboxylic Acid Methanol (Solvent/Reagent) H2S0a4 (Catalyst)

Reaction

> Heat to Reflux I

(e.g., 65°C for 4-16h)

1. Monitor by TLC/LCM
Work-up & Isolation

Cool & Quench
(e.g., with NaHCOs soln)

l

Extract with Organic Solvent
(e.g., Ethyl Acetate)

Y
Dry Organic Layer
(e.g., over Na2SOa)

4
Concentrate in vacuo

Crude Product

Purification
\

Silica Gel Chromatography

}ure Product

Methyl 3,5-Difluoropyridine-
2-carboxylate
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Methyl

3,5-difluoropyridine-2-carboxylate

Hydrolysis
(H* or OH")

Nucleophilic Aromatic Oxidation
Substitution (Nu~) (e.g., m-CPBA)

(RzNH) | (e.g., LiAlHa)

Ester Transformations Ring Transformations
3,5-Difluoropyridine- 3,5-Difluoropyridine- (3,5-Difluoropyridin- SNAr Product Pyridine N-Oxide
2-carboxylic Acid 2-carboxamide 2-yl)methanol (e.g., Alkoxy/Amino substitution) Y

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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difluoropyridine-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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